118-71-8

Maltol

In Stock

• CAS RN:
• 118-71-8

• Formula:
• C6H6O3

• InChI:
• InChI=1S/C6H6O3/c1-4-6(8)5(7)2-3-9-4/h2-3,8H,1H3

• InChIKey:
• XPCTZQVDEJYUGT-UHFFFAOYSA-N

• Maltol is a food flavor enhancing agent, which enhances sweetness. It is also used as food antioxidant due to its high antioxidant activity.
  Maltol is an important food additive, which finds applications as a potent flavor enhancer to modify or enhance the flavor in the food and beverage industry. Some of the sources of maltol include bread crusts, baked cereals, coffee, caramelized food products, pyrolysis of sucrose, etc.
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  Maltol is a white crystalline powder with a fragrant caramel-butterscotch odor. pH (5% aqueous solution) 5.3. (NTP, 1992)
  3-Hydroxy-2-methyl-4-pyrone, also known as E636 or 2-methyl-3-hydroxy-4-pyranone, belongs to the class of organi...

Ethyl 1-methyl-3-(2-methylpropoxymethyl)pyrazole-4-carboxylate

Usually In Stock

• CAS RN:
• 1975118-71-8

• Formula:
• C12H20N2O3

• InChI:
• InChI=1S/C12H20N2O3/c1-5-17-12(15)10-6-14(4)13-11(10)8-16-7-9(2)3/h6,9H,5,7-8H2,1-4H3

• InChIKey:
• NKWLBUDEHQGVBV-UHFFFAOYSA-N

• Ethyl 1-methyl-3-(2-methylpropoxymethyl)pyrazole-4-carboxylate is a useful research compound. Its molecular formula is C12H20N2O3 and its molecular weight is 240.303. The purity is usually 95%.